molecular formula C8H7IO B561362 4-Iodobenzeneacetaldehyde CAS No. 109347-43-5

4-Iodobenzeneacetaldehyde

Cat. No. B561362
CAS RN: 109347-43-5
M. Wt: 246.047
InChI Key: NPPDFYGIWWHQBY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 4-Iodobenzeneacetaldehyde involves introducing an iodine atom onto the benzene ring of benzaldehyde. Various methods can achieve this transformation, including photochemical heteroarylation of alcohols catalyzed by iodobenzene . The reaction proceeds via alkoxy radical-induced homolytic cleavage of C–H and C–C bonds under photochemical conditions. The use of m-CPBA as the oxidant allows the oxidation of iodobenzene to a hypervalent iodine species, driving the catalytic cycle. This method offers mild reaction conditions, a broad scope of heteroarenes, and scalability .


Chemical Reactions Analysis

  • Minisci-type reaction : It catalyzes the heteroarylation of heteroarenes using unprotected aliphatic alcohols. The reaction proceeds via 1,5-HAT (hydrogen atom transfer) , leading to the formation of Minisci products .
  • Other reactions : Iodobenzene-catalyzed ionic reactions include C–H bond amination, biaryl synthesis by C–C bond coupling, spiro-heterocyclic compound construction, α-acetoxylation/tosylox-ylation/fluorination of ketones, and oxidation of alcohols .

properties

IUPAC Name

2-(4-iodophenyl)acetaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7IO/c9-8-3-1-7(2-4-8)5-6-10/h1-4,6H,5H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPPDFYGIWWHQBY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CC=O)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7IO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Iodophenyl)acetaldehyde

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